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Compound of Interest

Compound Name: p-Toluenesulfonyl azide

Cat. No.: B3030667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal stability and decomposition

characteristics of tosyl azide (p-toluenesulfonyl azide), a widely used reagent in organic

synthesis. Understanding the hazardous nature of this compound is critical for its safe

handling, storage, and use in research and development, particularly in the pharmaceutical

industry. This document summarizes key quantitative data, details relevant experimental

protocols, and visualizes the decomposition pathway.

Core Safety & Stability Data
Tosyl azide is a high-energy compound susceptible to explosive decomposition under thermal

stress or physical impact. The following tables summarize the critical safety and thermal

decomposition data for tosyl azide.

Table 1: Physical and Safety Properties of Tosyl Azide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3030667?utm_src=pdf-interest
https://www.benchchem.com/product/b3030667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₇H₇N₃O₂S [1][2][3][4]

Molar Mass 197.21 g/mol [1][3][5]

Appearance
Colorless to pale yellow oily

liquid or solid
[1]

Impact Sensitivity 50 kg·cm [6]

GHS Classification

Self-reactive substances and

mixtures, Type D; Acute

toxicity - Category 2, Oral

[2]

Table 2: Thermal Decomposition Data for Tosyl Azide

Parameter Value Method Source(s)

Explosive

Decomposition

Initiation Temperature

~120 °C Not specified [1][6][7]

Initiation Temperature

(Tᵢ)
103 °C C80 Calorimetry

Onset Temperature

(Tₒₙₛₑₜ)

~110-115 °C

(estimated)
DSC

Enthalpy of

Decomposition (ΔHₔ)

-293.2 kJ/mol (-1487

J/g)
C80 Calorimetry

Initial Weight Loss 28.6% TGA

Maximum

Recommended Safe

Process Temperature

45 °C Based on DSC data [8]

Note: The Onset Temperature (Tₒₙₛₑₜ) is estimated based on the reported initiation

temperatures. A definitive DSC thermogram was not available in the searched literature.
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Thermal Decomposition Pathway
The thermal decomposition of tosyl azide proceeds through the initial elimination of nitrogen

gas (N₂) to form a highly reactive intermediate, tosylnitrene. This nitrene can then undergo

various reactions depending on the reaction conditions and the presence of other reagents.

Decomposition Pathway of Tosyl Azide

Tosyl Azide
(p-CH₃C₆H₄SO₂N₃)

Transition State

Heat (Δ)

Tosylnitrene (intermediate)
(p-CH₃C₆H₄SO₂N) Nitrogen Gas (N₂)

Further Reaction Products
(e.g., insertion, addition products)

Reaction with solvent
or other species
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Click to download full resolution via product page

Caption: Thermal decomposition of tosyl azide to form a tosylnitrene intermediate.

Experimental Protocols
Detailed experimental protocols are essential for the safe and accurate assessment of the

thermal stability of tosyl azide. The following are generalized procedures based on standard

methods for energetic materials.

Differential Scanning Calorimetry (DSC)
Objective: To determine the onset temperature and enthalpy of decomposition.

Methodology:

Sample Preparation: Accurately weigh approximately 1-5 mg of tosyl azide into a high-

pressure stainless steel crucible.

Instrumentation: Use a calibrated Differential Scanning Calorimeter (DSC) capable of

withstanding high pressures. An empty, sealed high-pressure crucible should be used as a

reference.

Experimental Conditions:

Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature well above

the decomposition point (e.g., 300 °C).

A constant heating rate, typically between 2 to 10 °C/min, should be applied.

The experiment should be conducted under an inert atmosphere, such as nitrogen, with a

constant purge gas flow.

Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to determine

the onset temperature of the exothermic decomposition peak (Tₒₙₛₑₜ) and the integrated area

of the peak, which corresponds to the enthalpy of decomposition (ΔHₔ).
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DSC Experimental Workflow
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Caption: Workflow for determining thermal properties of tosyl azide via DSC.
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Thermogravimetric Analysis (TGA)
Objective: To determine the temperature range of decomposition and associated mass loss.

Methodology:

Sample Preparation: Accurately weigh a small sample (typically 5-10 mg) of tosyl azide into

a TGA sample pan.

Instrumentation: Use a calibrated Thermogravimetric Analyzer.

Experimental Conditions:

Heat the sample from ambient temperature to a temperature where decomposition is

complete (e.g., 300 °C).

A constant heating rate (e.g., 10 °C/min) is applied.

The analysis is performed under a controlled atmosphere, typically an inert gas like

nitrogen, to prevent oxidative side reactions.

Data Analysis: The TGA curve (weight percent vs. temperature) is analyzed to identify the

temperature range over which mass loss occurs. The derivative of the TGA curve (DTG) can

be used to pinpoint the temperature of the maximum rate of mass loss.

BAM Fallhammer Impact Test
Objective: To determine the sensitivity of tosyl azide to impact.

Methodology: This procedure is based on the UN Manual of Tests and Criteria.[6][7][9][10]

Apparatus: A standard BAM Fallhammer apparatus is used, which consists of a defined drop

weight, a sample holder, and a mechanism to vary the drop height.

Sample Preparation: A small, measured amount of the substance is placed in the sample

holder.

Test Procedure:
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The drop weight is released from a specific height, impacting the sample.

A series of trials are conducted at different drop heights to determine the lowest height at

which an explosion or decomposition occurs.

The limiting impact energy is determined based on statistical analysis of the results (e.g.,

the energy at which there is a 50% probability of initiation).

Data Interpretation: The result is typically expressed as the impact energy in Joules (J) or as

a mass·height value (e.g., kg·cm).

Conclusion
Tosyl azide is a valuable reagent in chemical synthesis, but its handling requires stringent

safety protocols due to its potential for explosive decomposition. The data and protocols

presented in this guide are intended to provide researchers and professionals with the

necessary information to mitigate the risks associated with its use. It is imperative to always

handle tosyl azide with extreme care, in small quantities, and with appropriate personal

protective equipment in a well-ventilated area, and to avoid heat, shock, and friction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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